Cas no 70214-90-3 (3-(2-Isopropylphenyl)-1,1-dimethylurea)

3-(2-Isopropylphenyl)-1,1-dimethylurea structure
70214-90-3 structure
Product Name:3-(2-Isopropylphenyl)-1,1-dimethylurea
CAS No:70214-90-3
MF:C12H18N2O
MW:206.284122943878
CID:2190837
PubChem ID:724039
Update Time:2025-04-21

3-(2-Isopropylphenyl)-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Isopropylphenyl)-1,1-dimethylurea
    • Z409873160
    • DB-314454
    • CHEMBL4968673
    • 70214-90-3
    • 1,1-dimethyl-3-[2-(propan-2-yl)phenyl]urea
    • AKOS002347306
    • SCHEMBL9816795
    • STK980570
    • Inchi: 1S/C12H18N2O/c1-9(2)10-7-5-6-8-11(10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
    • InChI Key: PRVKYSZITFAWTC-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NC1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 206.141913202Da
  • Monoisotopic Mass: 206.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų
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